![molecular formula C27H29N5O3S B306028 2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide](/img/structure/B306028.png)
2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide, also known as Compound A, is a novel chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide A is not fully understood. However, it has been proposed that this compound A may act by inhibiting the activity of certain enzymes or proteins involved in cellular processes. Additionally, this compound A may interact with specific receptors in the body, leading to its physiological effects.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects. In cancer cells, this compound A has been shown to inhibit cell growth and induce apoptosis. In the brain, this compound A has been shown to have neuroprotective effects and improve cognitive function. Additionally, this compound A has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide A in lab experiments is its potential as a lead compound for drug discovery. Additionally, this compound A has been shown to have a low toxicity profile in animal studies. However, one limitation of using this compound A in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
For research on 2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide A include the development of new drugs and further investigation of its potential applications.
Synthesis Methods
2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide A can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of reagents such as isopropyl bromide, 4-methyl-5-mercapto-1,2,4-triazole, and naphthalene-1-amine. The final product is obtained through a series of purification steps, including crystallization and column chromatography.
Scientific Research Applications
2-(4-isopropylphenoxy)-N-[(4-methyl-5-{[2-(1-naphthylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]acetamide A has shown potential in various scientific research applications, including cancer treatment, drug discovery, and neuroscience. In cancer treatment, this compound A has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, this compound A has been used as a lead compound for the development of new drugs. In neuroscience, this compound A has been shown to have neuroprotective effects and improve cognitive function.
properties
Molecular Formula |
C27H29N5O3S |
---|---|
Molecular Weight |
503.6 g/mol |
IUPAC Name |
N-[[4-methyl-5-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide |
InChI |
InChI=1S/C27H29N5O3S/c1-18(2)19-11-13-21(14-12-19)35-16-25(33)28-15-24-30-31-27(32(24)3)36-17-26(34)29-23-10-6-8-20-7-4-5-9-22(20)23/h4-14,18H,15-17H2,1-3H3,(H,28,33)(H,29,34) |
InChI Key |
VSASTBOOZGIHLL-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NCC2=NN=C(N2C)SCC(=O)NC3=CC=CC4=CC=CC=C43 |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NCC2=NN=C(N2C)SCC(=O)NC3=CC=CC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.